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Compound of Interest

Compound Name: N-Propylformamide

CAS No.: 6281-94-3

Cat. No.: B14739230

Get Quote

This guide provides a comprehensive technical overview of N-Propylformamide, a valuable

compound for researchers, scientists, and professionals in drug development. This document

delves into its chemical and physical properties, synthesis methodologies, applications, and

safety considerations, offering field-proven insights and practical guidance.

Core Properties of N-Propylformamide
N-Propylformamide (NPF) is a chemical compound with the formula C4H9NO. It is a member

of the formamide family, characterized by a formyl group attached to a propylamino group.

Chemical and Physical Data Summary
A summary of the key chemical and physical properties of N-Propylformamide is presented in

the table below. This data is essential for its handling, application in synthesis, and for

predicting its behavior in various chemical environments.
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Property Value Source(s)

CAS Number 6281-94-3 [1]

Molecular Formula C4H9NO [1]

Molecular Weight 87.12 g/mol [1]

Appearance Colorless to yellowish liquid General knowledge

Boiling Point 197.2 °C at 760 mmHg General knowledge

Density 0.865 g/cm³ General knowledge

Solubility
Soluble in water and organic

solvents
General knowledge

Flash Point 96.8 °C General knowledge

Synthesis of N-Propylformamide: A Practical
Approach
The synthesis of N-Propylformamide is most commonly achieved through the N-formylation of

propan-1-amine. This reaction can be accomplished using various formylating agents, with

formic acid being a practical and widely used option.

General Synthesis Workflow
The overall workflow for the synthesis of N-Propylformamide from propan-1-amine and formic

acid involves a condensation reaction, followed by purification.

Propan-1-amine +
Formic Acid

Condensation Reaction
(Reflux with water removal)

Heat Purification
(e.g., Distillation)

Crude Product N-PropylformamidePure Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-Propylformamide.
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Experimental Protocol: N-Formylation of Propan-1-
amine with Formic Acid
This protocol describes a practical method for the synthesis of N-Propylformamide. The use

of a Dean-Stark apparatus is crucial for driving the reaction to completion by removing the

water byproduct.[2][3]

Materials:

Propan-1-amine

Formic acid (85% aqueous solution)

Toluene

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Stirring apparatus

Procedure:

To a round-bottom flask equipped with a magnetic stirrer, add propan-1-amine.

Add toluene as the solvent.

Add 1.2 to 2.0 equivalents of 85% aqueous formic acid to the flask.

Assemble the Dean-Stark apparatus and condenser.

Heat the mixture to reflux and continue heating for 4-9 hours, collecting the water in the

Dean-Stark trap.
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Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Once the starting material (propan-1-amine) is consumed, cool the reaction mixture to room

temperature.

The toluene is removed under reduced pressure.

The resulting crude N-Propylformamide can be purified by fractional distillation.

Justification of Experimental Choices:

Toluene and Dean-Stark Apparatus: The azeotropic removal of water with toluene shifts the

equilibrium of the condensation reaction towards the formation of the amide, leading to

higher yields.[2]

Excess Formic Acid: Using a slight excess of formic acid can help to ensure the complete

conversion of the amine.

Spectroscopic Characterization
Spectroscopic data is vital for the identification and purity assessment of N-Propylformamide.

Below is a summary of expected spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of N-Propylformamide. The

presence of a formyl proton and the propyl group gives rise to a characteristic set of signals.

Due to the partial double bond character of the C-N bond in amides, rotation can be restricted,

sometimes leading to the observation of rotamers in the NMR spectrum.[4]

1H NMR (Proton NMR):
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.1 Singlet 1H Formyl proton (-CHO)

~3.2 Triplet 2H

Methylene group

adjacent to nitrogen (-

NH-CH2-)

~1.5 Sextet 2H

Methylene group in

the middle of the

propyl chain (-CH2-

CH2-CH3)

~0.9 Triplet 3H Methyl group (-CH3)

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration. Coupling constants (J values) would be expected to be in the range of 7-8 Hz for

the alkyl chain protons.[5][6]

13C NMR (Carbon NMR):

Chemical Shift (δ) ppm Assignment

~163 Carbonyl carbon (-CHO)

~45
Methylene carbon adjacent to nitrogen (-NH-

CH2-)

~23
Methylene carbon in the middle of the propyl

chain (-CH2-CH2-CH3)

~11 Methyl carbon (-CH3)

Note: Chemical shifts are approximate and can be influenced by the solvent.[7][8][9]

Infrared (IR) Spectroscopy
The IR spectrum of N-Propylformamide will show characteristic absorption bands for the

amide functional group.
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Wavenumber (cm-1) Vibration

~3300 N-H stretch (secondary amide)

~2960-2850 C-H stretch (alkyl)

~1670 C=O stretch (amide I band)

~1530 N-H bend (amide II band)

Note: The exact positions of the peaks can be influenced by hydrogen bonding.[10][11][12]

Mass Spectrometry (MS)
Electron ionization (EI) mass spectrometry of N-Propylformamide would be expected to show

a molecular ion peak and characteristic fragmentation patterns.

m/z Fragment

87 [M]+ (Molecular ion)

58 [M - C2H5]+ (α-cleavage)

44 [M - C3H7]+ (cleavage of the N-propyl bond)

29 [C2H5]+

Note: The fragmentation pattern can provide valuable information for structural confirmation.

[13][14][15]

Applications in Research and Drug Development
N-Propylformamide and other N-alkylformamides serve as important intermediates and

solvents in organic synthesis and the pharmaceutical industry.

Role in Chemical Synthesis
Solvent: Due to its polar aprotic nature and high boiling point, N-Propylformamide can be

used as a solvent for a variety of chemical reactions.
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Reagent: The formamide group can participate in various chemical transformations, making

it a useful building block in the synthesis of more complex molecules.[16]

Intermediate in Pharmaceutical Manufacturing: N-alkylformamides are precursors to a wide

range of pharmaceuticals. The amide bond is a common feature in many drug molecules.[17]

[18][19]

Relevance to Drug Development
While specific examples of N-Propylformamide as a final drug product are not prevalent, its

role as a structural motif and synthetic intermediate is significant. The investigation of N-

alkylformamides for biological activity, such as the antitumor properties of N-methylformamide,

highlights the potential for this class of compounds in medicinal chemistry.[20]

Toxicology and Metabolism
Understanding the toxicological profile and metabolic fate of N-Propylformamide is crucial for

its safe handling and for predicting its behavior in biological systems.

General Toxicity
Studies on N-n-propyl and N-n-butyl derivatives of formamide have been conducted to assess

their toxicological effects. As with many organic solvents, appropriate safety precautions should

be taken to avoid exposure.[21]

Metabolism
N-alkylformamides are known to be metabolized by hepatic microsomes, specifically by the

cytochrome P-450 enzyme system.[22][23] The metabolism of these compounds can lead to

the formation of reactive intermediates. For instance, N-methylformamide is metabolized to a

reactive N-methylcarbamoylating species.[22][24] This metabolic activation is a key

consideration in the toxicological assessment of N-alkylformamides.

N-Propylformamide Hepatic Microsomes
(Cytochrome P-450)

Oxidation Reactive Intermediate
(e.g., N-Propylcarbamoylating species) Potential Hepatotoxicity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6222515/
https://www.researchgate.net/figure/Representative-examples-of-amide-containing-drugs_fig1_335068967
https://www.eurekalert.org/news-releases/1080246
https://pmc.ncbi.nlm.nih.gov/articles/PMC12604045/
https://www.benchchem.com/product/b14739230/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.researchgate.net/publication/315683668_A_Practical_and_Convenient_Procedure_for_the_N-Formylation_of_Amines_Using_Formic_Acid
https://www.benchchem.com/product/b14739230/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://pubmed.ncbi.nlm.nih.gov/4771607/
https://pubmed.ncbi.nlm.nih.gov/2133085/
https://pubs.acs.org/doi/10.1021/tx00016a014
https://pubmed.ncbi.nlm.nih.gov/2133085/
https://pubmed.ncbi.nlm.nih.gov/2130938/
https://www.benchchem.com/product/b14739230/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/publication/315683668_A_Practical_and_Convenient_Procedure_for_the_N-Formylation_of_Amines_Using_Formic_Acid
https://pubmed.ncbi.nlm.nih.gov/4771607/
https://pubmed.ncbi.nlm.nih.gov/4771607/
https://pubmed.ncbi.nlm.nih.gov/2133085/
https://pubmed.ncbi.nlm.nih.gov/2133085/
https://pubs.acs.org/doi/10.1021/tx00016a014
https://pubmed.ncbi.nlm.nih.gov/2130938/
https://pubmed.ncbi.nlm.nih.gov/2130938/
https://www.benchchem.com/product/b14739230/docs#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b14739230/docs#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b14739230/docs#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b14739230/docs#an-in-depth-technical-guide-to-n-propylformamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b14739230?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

